Cas no 3102-70-3 (2,4,6-Trimethyl-1,3-benzenediamine)

2,4,6-Trimethyl-1,3-benzenediamine Properties

Names and Identifiers

• 2,4,6-Trimethylbenzene-1,3-diamine
• 2,4-Diamino-1,3,5-trimethylbenzene (Diaminomesitylene)
• 2,4-Mesitylenediamine
• 2,4,6-Trimethyl-1,3-benzenediamine
• 2,4,6-Trimethyl-1,3-phenylenediamine
• 2,4,6-Trimethyl-1,3-
• 2,4,6-Trimethyl-m-phenylenediamine
• 2,4-DIAMINOMESITYLENE
• 1,3-diamine-2,4,6-trimethylbenzene
• 1,3-diamino-2,4,6-trimethylbenzene
• 2,3-DIMETHOXY-BENZOYL CHLORIDE
• 2,4-Diamino-1,3,5-trimethylbenzene
• 2,4-Mesitylenediamine (7CI,8CI)
• diaminomesitylene
• EINECS 221-456-9
• CS-0145866
• Cambridge id 5180400
• SCHEMBL262306
• ZVDSMYGTJDFNHN-UHFFFAOYSA-N
• m-Phenylenediamine,2,4,6-trimethyl-
• 2,4,6-Trimethyl-1,3-benzenediamine #
• NS00029012
• InChI=1/C9H14N2/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,10-11H2,1-3H
• AKOS005174343
• Q27894392
• 858865-47-1
• NCI60_000097
• CCRIS 6520
• NSC-10392
• 1,3,5-TRIMETHYL-2,6-BENZENEDIAMINE
• 9K3JRF5932
• 2,4,6-Trimethyl-m-phenylenediamine, 96%
• DTXSID40184994
• BRN 2717221
• 2,6-Trimethyl-m-phenylenediamine
• MFCD00010149
• 1,3-Benzenediamine, 2,4,6-trimethyl-
• FT-0609973
• NSC10392
• D83806
• A820695
• CHEMBL1998053
• T1275
• m-Phenylenediamine,4,6-trimethyl-
• EN300-7366611
• SY031236
• 3-13-00-00343 (Beilstein Handbook Reference)
• NSC 10392
• 3102-70-3
• 1, 2,4,6-trimethyl-
• AS-12571
• UNII-9K3JRF5932
• DB-005852
• 2,4-Mesitylenediamine; 1,3,5-Trimethyl-2,6-benzenediamine; 2,4,6-Trimethyl-1,3-benzenediamine; 2,4,6-Trimethyl-1,3-phenylenediamine; 2,4,6-Trimethyl-m-phenylenediamine; NSC 10392
• ALBB-014271
• +Expand

• MDL： MFCD00010149
• InChIKey： ZVDSMYGTJDFNHN-UHFFFAOYSA-N
• Inchi： 1S/C9H14N2/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,10-11H2,1-3H3
• SMILES： CC1=CC(C)=C(N)C(C)=C1N

Computed Properties

• Exact Mass: 150.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.116
• Heavy Atom Count: 11
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• LogP: 2.93860
• PSA: 52.04000
• Refractive Index: 1.605
• Boiling Point: 297.7°C at 760 mmHg
• Melting Point: 89.0 to 93.0 deg-C
• Flash Point: 158.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.051

2,4,6-Trimethyl-1,3-benzenediamine Security Information

• Symbol: GHS07
• RTECS：CZ1607000
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： S26-S36
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：II
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning
• HazardClass：6.1(a)
• FLUKA BRAND F CODES：8-9-23

2,4,6-Trimethyl-1,3-benzenediamine Customs Data

• HS CODE：2921519090
• Customs Data：

  China Customs Code:

  2921519090

  Overview:

  2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides